Cas no 518335-91-6 (3-methyl-4-(propan-2-yl)aminobenzoic acid)

• Product Name: 3-methyl-4-(propan-2-yl)aminobenzoic acid
• CAS No: 518335-91-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1023084
• PubChem ID: 9855717
• Update Time: 2025-04-20

3-methyl-4-(propan-2-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-4-[(1-methylethyl)amino]- (9CI)
• 3-methyl-4-(propan-2-ylamino)benzoic acid
• 3-methyl-4-(propan-2-yl)aminobenzoic acid
• 518335-91-6
• DB-325918
• EN300-145634
• Benzoic acid, 3-methyl-4-[(1-methylethyl)amino]-
• DTXSID20431837
• 3-Methyl-4-[(propan-2-yl)amino]benzoic acid

• Inchi： 1S/C11H15NO2/c1-7(2)12-10-5-4-9(11(13)14)6-8(10)3/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： SWSDLTIQGAILHK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)NC(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų